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Compound of Interest

Compound Name: (E)-3-Undecene

cat. No.: B091121

An In-depth Technical Guide to the Physical Properties of trans-3-Undecene

Introduction

trans-3-Undecene, also known as (E)-3-Undecene, is an unsaturated hydrocarbon with the
chemical formula Ci1Hz2. As a member of the alkene family, its physical properties are dictated
by its molecular structure, specifically the presence of a carbon-carbon double bond in the
trans configuration. This document provides a comprehensive overview of the known and
estimated physical properties of trans-3-Undecene, along with detailed experimental protocols
for their determination. This guide is intended for researchers, scientists, and professionals in
the field of drug development who require a thorough understanding of this compound's
physical characteristics.

Core Physical Properties

The physical properties of alkenes, such as trans-3-Undecene, are similar to those of alkanes
with a comparable number of carbon atoms.[1] They are generally non-polar, resulting in low
solubility in water but good solubility in non-polar organic solvents.[1][2][3][4] The boiling point
of straight-chain alkenes increases with molecular weight.[1][2][3]
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Property Value Source

Molecular Formula Ci11H22 516171

Molecular Weight 154.29 g/mol [5]

CAS Number 1002-68-2 516171

Boiling Point 182.09 °C (455.24 K) Calculated (Joback Method)[8]
Density Less dense than water. [C;]eneral property of alkenes.|]
Melting Point Not experimentally determined.

Refractive Index

Not experimentally determined.

Solubility in Water

Insoluble

General property of alkenes.[1]

[21(31[4]

Solubility in Organic Solvents

Soluble in non-polar solvents

(e.g., benzene, ether).

General property of alkenes.[2]

[3]19]

Experimental Protocols

Detailed experimental procedures for determining the physical properties of a liquid organic

compound like trans-3-Undecene are provided below. These are generalized methods

commonly employed in organic chemistry laboratories.

Determination of Boiling Point (Micro Reflux Method)

This method is suitable when only a small amount of the sample is available.[10]

Apparatus:

o Small test tube (e.g., 150mm diameter)

e Thermometer

» Heating block or oil bath
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e Magnetic stirrer and stir bar
e Clamps and stand
Procedure:

o Place approximately 0.5 mL of trans-3-Undecene into the test tube along with a small
magnetic stir bar.[10]

o Clamp the test tube securely within the heating block or oil bath.

» Position the thermometer so that the bulb is about 1 cm above the surface of the liquid.[10]
e Turn on the stirrer to ensure gentle mixing.

e Begin heating the apparatus slowly.

o Observe the sample until it begins to boil and a ring of condensing vapor (refluxing) is visible
on the walls of the test tube. The thermometer bulb should be level with this ring for an
accurate measurement.[10]

e The stable temperature reading on the thermometer at the point of gentle reflux is the boiling
point of the liquid.[10]

Determination of Density

The density of a liquid can be determined by measuring its mass and volume.
Apparatus:

o Pycnometer (a glass flask with a specific volume) or a graduated cylinder

e Analytical balance

Procedure (using a graduated cylinder):

o Measure the mass of a clean, dry 100-mL graduated cylinder on an electronic balance.[11]
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Add a precisely measured volume of trans-3-Undecene (e.g., 20-25 mL) to the graduated
cylinder. Record the exact volume, reading from the bottom of the meniscus.[11]

Measure the combined mass of the graduated cylinder and the liquid.[11]

Subtract the mass of the empty cylinder to find the mass of the liquid.[11]

Calculate the density using the formula: Density = Mass / Volume.[12]

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Apparatus:

Abbe Refractometer

Dropper or pipette

Constant temperature water bath (optional, for high precision)

Procedure:

Ensure the prism of the Abbe refractometer is clean and dry.

Using a dropper, place a few drops of trans-3-Undecene onto the prism.

Close the prism and ensure the liquid spreads evenly.

Look through the eyepiece and adjust the knob to bring the dividing line between the light
and dark areas into sharp focus on the crosshairs.

Adjust the compensator to remove any color fringes.

Read the refractive index from the scale. If the refractometer is connected to a water bath,
also record the temperature.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.uoanbar.edu.iq/eStoreImages/Bank/17287.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Determination of Solubility

This protocol determines the solubility of a compound in various solvents.

Apparatus:

e Small test tubes

o Graduated pipettes or droppers

» Vortex mixer (optional)

Procedure:

¢ Place a small, measured amount of trans-3-Undecene (e.g., 0.1 mL) into a test tube.[9]

e Add a small volume of the solvent to be tested (e.g., 3 mL of water) in portions, shaking

vigorously after each addition.[9]
o Observe whether the compound dissolves to form a homogeneous solution.

« If the compound is insoluble in water, repeat the test with other solvents such as ethanol,
diethyl ether, and a non-polar organic solvent like hexane.[13][14]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the physical characterization of an
unknown liquid alkene like trans-3-Undecene.
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Caption: Workflow for the physical characterization of a liquid alkene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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